Cas no 213546-89-5 (21H,23H-Porphine-7,17-dione,8,18-dihydro-8,18-dihydroxy-2,8,13,18-tetramethyl- (9CI))

• Product Name: 21H,23H-Porphine-7,17-dione,8,18-dihydro-8,18-dihydroxy-2,8,13,18-tetramethyl- (9CI)
• CAS No: 213546-89-5
• MF: C₂₄H₂₂N₄O₄
• MW: 430.455885410309
• CID: 284161
• PubChem ID: 154165
• Update Time: 2025-04-19

21H,23H-Porphine-7,17-dione,8,18-dihydro-8,18-dihydroxy-2,8,13,18-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-7,17-dione,8,18-dihydro-8,18-dihydroxy-2,8,13,18-tetramethyl- (9CI)
• 3,13-dihydroxy-3,7,13,18-tetramethyl-22,24-dihydroporphyrin-2,12-dione
• 21H,23H-Porphine-7,17-dione, 8,18-dihydro-8,18-dihydroxy-2,8,13,18-tetramethyl-
• 8,18-Dihydroxy-2,8,13,18-tetramethyl-8,18-dihydro-21H,23H-porphine-7,17-dione
• Tolyporphine J
• Tolyporphin J
• CHEMBL465401
• 213546-89-5
• DTXSID501046092
• CHEBI:204895

• Inchi： 1S/C24H22N4O4/c1-11-6-14-8-19-23(3,31)21(29)17(27-19)7-13-5-12(2)16(25-13)10-20-24(4,32)22(30)18(28-20)9-15(11)26-14/h5-10,25-26,31-32H,1-4H3/b13-7-,14-8-,15-9-,16-10-,17-7-,18-9-,19-8-,20-10-
• InChI Key： KDTTYUOOJRPMSG-GJHQPWLESA-N
• SMILES： OC1(C)C(C2=CC3=C(C)C=C(C=C4C(C)(C(C(C=C5C=C(C)C(=CC1=N2)N5)=N4)=O)O)N3)=O |t:4,11,17,22|

Computed Properties

• Exact Mass: 430.16410520g/mol
• Monoisotopic Mass: 430.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 132Ų